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Compound of Interest

Compound Name: Diethyl 1,2-hydrazinedicarboxylate

Cat. No.: B1346693

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 1,2-hydrazinedicarboxylate (CAS 4114-28-7), also known as diethyl
hydrazodicarboxylate, is a chemical compound with the molecular formula CeH12N20a. It is the
diethyl ester of 1,2-hydrazinedicarboxylic acid. This document provides a comprehensive
overview of its chemical structure, properties, synthesis, and known biological activities, based
on currently available scientific literature. While the compound is utilized in organic synthesis,
its biological profile is an area of ongoing investigation.

Chemical Structure and Properties

Diethyl 1,2-hydrazinedicarboxylate is a symmetrical molecule featuring a hydrazine core with
ethoxycarbonyl groups attached to each nitrogen atom.

Chemical Structure:

Physicochemical Properties

A summary of the key physicochemical properties of Diethyl 1,2-hydrazinedicarboxylate is
presented in the table below.
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Property Value Reference
Molecular Formula CeH12N204 [1112][3]
Molecular Weight 176.17 g/mol [11[2][3]
Appearance White crystalline solid/powder [1]
Melting Point 131-133 °C (lit.) [3114]
Boiling Point 250 °C (lit.) [3][4]
Density 1.324 g/cm3 [5]
ethyl N-
IUPAC Name (ethoxycarbonylamino)carbam [1]
ate
INChI=1S/CeH12N204/c1-3-11-
InChl 5(9)7-8-6(10)12-4-2/h3-4H2,1-  [1][2]
2H3,(H,7,9)(H,8,10)
JXMLAPZRDDWRRV-
InChiKey [1][2]
UHFFFAOYSA-N
SMILES CCOC(=O)NNC(=0)0CC [2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Diethyl 1,2-

hydrazinedicarboxylate.

Spectroscopic Data

Details

1H NMR

Data available.

13C NMR

Data available.

Infrared (IR)

Data available (FTIR, ATR-IR).

Mass Spectrometry (MS)

Data available (GC-MS, Electron lonization).[2]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Hydrazinedicarboxylic-acid_-1_2-diethyl-ester
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4114287&Mask=4
https://www.chembk.com/en/chem/DIETHYL%201,2-HYDRAZINEDICARBOXYLATE
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Hydrazinedicarboxylic-acid_-1_2-diethyl-ester
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4114287&Mask=4
https://www.chembk.com/en/chem/DIETHYL%201,2-HYDRAZINEDICARBOXYLATE
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Hydrazinedicarboxylic-acid_-1_2-diethyl-ester
https://www.chembk.com/en/chem/DIETHYL%201,2-HYDRAZINEDICARBOXYLATE
https://www.sigmaaldrich.com/US/en/product/aldrich/d51401
https://www.chembk.com/en/chem/DIETHYL%201,2-HYDRAZINEDICARBOXYLATE
https://www.sigmaaldrich.com/US/en/product/aldrich/d51401
https://www.smolecule.com/products/s773790
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Hydrazinedicarboxylic-acid_-1_2-diethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Hydrazinedicarboxylic-acid_-1_2-diethyl-ester
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4114287&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Hydrazinedicarboxylic-acid_-1_2-diethyl-ester
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4114287&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4114287&Mask=4
https://www.benchchem.com/product/b1346693?utm_src=pdf-body
https://www.benchchem.com/product/b1346693?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4114287&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Synthesis of Diethyl 1,2-hydrazinedicarboxylate

A common method for the synthesis of Diethyl 1,2-hydrazinedicarboxylate involves the
reaction of hydrazine hydrate with ethyl chloroformate.

Reaction:
2 C2Hs0(CO)CI + N2H4-H20 - C2HsO(CO)NHNH(CO)OC2Hs + 2 HCI + H20

Experimental Procedure:

A solution of 85% hydrazine hydrate in 95% ethanol is prepared in a reaction vessel
equipped with a stirrer and cooling system.

e The solution is cooled to approximately 10 °C.

o Ethyl chloroformate and a solution of sodium carbonate are added dropwise simultaneously
with vigorous stirring. The rate of addition is controlled to maintain a slight excess of ethyl
chloroformate and to keep the reaction temperature at or below 20 °C.

 After the addition is complete, the reaction mixture is stirred for an additional 30 minutes.
e The resulting precipitate is collected by filtration.

e The solid product is washed thoroughly with water.

The final product is dried under vacuum at 80 °C.

This procedure typically yields Diethyl 1,2-hydrazinedicarboxylate as a white solid.

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Diethyl 1,2-
hydrazinedicarboxylate.
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Caption: Workflow for the synthesis of Diethyl 1,2-hydrazinedicarboxylate.

Biological Activity and Signaling Pathways

The biological activity of Diethyl 1,2-hydrazinedicarboxylate is not extensively documented in
publicly available literature. While the broader class of compounds known as hydrazide-
hydrazones has been reported to exhibit a range of biological activities, including antimicrobial
properties, specific studies detailing the mechanism of action for Diethyl 1,2-
hydrazinedicarboxylate are limited.

Some research suggests that Diethyl 1,2-hydrazinedicarboxylate can form complexes with
metal ions, a characteristic that could potentially modulate its biological activity.[5] There is also
speculation about potential inhibitory effects on enzymes, though this requires further
investigation.[5]

At present, there are no described signaling pathways in which Diethyl 1,2-
hydrazinedicarboxylate has been definitively shown to be involved. Therefore, a
diagrammatic representation of its interaction with cellular signaling cascades cannot be
provided. Further research is necessary to elucidate the specific biological targets and
mechanisms of action of this compound.

Conclusion
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Diethyl 1,2-hydrazinedicarboxylate is a well-characterized chemical compound with
established synthetic routes. Its physical and chemical properties are well-documented,
providing a solid foundation for its use in research and development. However, a significant
knowledge gap exists regarding its specific biological activities and mechanisms of action. For
drug development professionals, while the hydrazone scaffold holds promise, Diethyl 1,2-
hydrazinedicarboxylate itself requires substantial further investigation to determine its
therapeutic potential. Future research should focus on detailed in vitro and in vivo studies to
identify its biological targets, elucidate any antimicrobial or other pharmacological effects, and
explore its potential role in modulating cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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